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Compound of Interest

Compound Name: 3-Methoxycatechol

Cat. No.: B1210430 Get Quote

Essential Safety and Handling Guide for 3-
Methoxycatechol
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides immediate, essential safety and

logistical information for handling 3-Methoxycatechol (CAS No. 934-00-9), a compound that

requires careful management in a laboratory setting.

Chemical Hazards and GHS Classification:

3-Methoxycatechol is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it poses the following

risks:

Skin Corrosion/Irritation: Category 2.[1] Causes skin irritation.[1][2][3][4][5]

Serious Eye Damage/Eye Irritation: Category 2A.[1][2] Causes serious eye irritation.[1][2][3]

[4][5]

Specific Target Organ Toxicity (Single Exposure): Category 3.[1] May cause respiratory

irritation.[1][2][3][6]
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When handling 3-Methoxycatechol, the following personal protective equipment is mandatory

to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment Specification

Eye and Face Protection

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

required for larger quantities or

when there is a significant risk

of splashing.

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US).

Hand Protection Chemical-resistant gloves.

Nitrile rubber gloves are a

suitable option. Always inspect

gloves for degradation or

punctures before use.

Body Protection

Laboratory coat or chemical-

resistant apron. For larger

scale operations, chemical-

resistant coveralls may be

necessary.

Should be buttoned and have

long sleeves.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

particulate respirator (e.g.,

N95) or a respirator with an

organic vapor cartridge may be

required.

Ensure proper fit and training

on respirator use.

Operational Plan for Safe Handling
A systematic approach is crucial when working with 3-Methoxycatechol. The following step-

by-step procedure ensures a safe operational workflow.

1. Preparation:

Ensure the work area is clean and uncluttered.
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Verify that a safety shower and eyewash station are readily accessible.[1]

Confirm all necessary PPE is available and in good condition.

Review the Safety Data Sheet (SDS) for 3-Methoxycatechol before starting any work.

2. Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust or vapors.[1]

Avoid direct contact with skin and eyes.[4]

Measure and dispense the chemical carefully to prevent spills.

Keep the container tightly closed when not in use.[1][4]

3. Post-Handling:

Wash hands thoroughly with soap and water after handling.[1]

Clean the work area and any equipment used.

Remove and properly store or dispose of PPE. Contaminated clothing should be washed

before reuse.[4]

Disposal Plan
Proper disposal of 3-Methoxycatechol and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste 3-Methoxycatechol and any contaminated materials (e.g., gloves, absorbent

pads) in a designated, properly labeled hazardous waste container.

The container must be compatible with the chemical, in good condition, and kept closed

except when adding waste.
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2. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-
Methoxycatechol".

3. Storage:

Store the hazardous waste container in a designated, secure area away from incompatible

materials such as strong oxidizing agents and strong bases.[1]

4. Disposal:

Dispose of the hazardous waste through an approved waste disposal company.[1][4] Do not

dispose of 3-Methoxycatechol down the drain or in the regular trash.

For empty containers, rinse them thoroughly with a suitable solvent. The first rinseate should

be collected as hazardous waste. After thorough rinsing and drying, the container can be

disposed of according to institutional guidelines. For highly toxic materials, the first three

rinses must be collected as hazardous waste.[7]

First Aid Measures
In case of accidental exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1][4]

Seek immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[1][4] Seek medical attention if

irritation develops or persists.

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[1][4] If the

person is not breathing, give artificial respiration.

Seek medical attention.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[4]

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Below is a workflow diagram illustrating the safe handling process for 3-Methoxycatechol.
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Caption: Workflow for Safe Handling of 3-Methoxycatechol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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